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Compound of Interest

Compound Name: 2-(Piperidin-1-ylmethyl)indoline

Cat. No.: B11786214

Get Quote

Executive Summary
2-(Piperidin-1-ylmethyl)indoline (Systematic Name: 1-[(2,3-dihydro-1H-indol-2-

yl)methyl]piperidine) is a bicyclic heterocycle featuring a saturated indoline (dihydroindole) core

substituted at the C2 position with a piperidinyl-methyl moiety.[1][2]

Unlike its fully aromatic counterpart, 2-(piperidin-1-ylmethyl)-1H-indole (CAS 46739-05-3), the

indoline variant possesses a chiral center at C2 and a distinct pKa profile due to the saturation

of the C2-C3 bond.[1][2] It serves as a critical scaffold in medicinal chemistry for "scaffold

hopping"—transitioning from planar, aromatic indoles to three-dimensional, saturated indolines

to improve solubility, metabolic stability (Fsp3 character), and target selectivity (e.g., in GPCR

and kinase inhibitor design).[2]
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Identifier Value

Common Name 2-(Piperidin-1-ylmethyl)indoline

Systematic Name 1-[(2,3-Dihydro-1H-indol-2-yl)methyl]piperidine

CAS Number

Not widely listed in public registries.[1][2]

(Primary Precursor CAS: 46739-05-3 [Indole

analog])

Molecular Formula C₁₄H₂₀N₂

Molecular Weight 216.32 g/mol

SMILES C1CCN(CC1)CC2NC3=CC=CC=C3C2

InChI Key

(Generated from SMILES)

HPGHNDPHBSXVMD-UHFFFAOYSA-N (Note:

Matches Indole backbone connectivity but

differs in H-count)

Physical & Chemical Properties[1][2]
Core Structure: Fused benzene-pyrroline ring (Indoline) linked to a piperidine ring.[1][2]

Chirality: The C2 carbon of the indoline ring is chiral (

and

enantiomers exist).[1][2] Synthetic routes from achiral precursors yield a racemate.[2]

Basicity:

Piperidine Nitrogen:[1][2][3] Highly basic (pKa ~11.0).[1][2]

Indoline Nitrogen:[1][2][3][4][5][6] Weakly basic/nucleophilic (pKa ~ -2 to 0 due to lone pair

conjugation with the benzene ring, though less delocalized than in indole).[1][2]

Solubility: Soluble in organic solvents (DCM, MeOH, DMSO); forms water-soluble salts with

mineral acids (HCl, H₂SO₄).[2]
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Synthesis & Manufacturing Methodologies
The synthesis of 2-(Piperidin-1-ylmethyl)indoline is typically approached via two primary

strategies: Reduction of the Indole Precursor (Route A) or Chiral Pool Synthesis from Indoline-

2-carboxylic acid (Route B).[1][2]

Route A: Reductive Synthesis (The Mannich Route)
This is the most direct method for generating the racemic compound.[1][2]

Step 1: Mannich Reaction (Formation of the Indole Precursor)[1][2]

Reagents: Indole, Formaldehyde (aq. or paraformaldehyde), Piperidine, Acetic Acid.[2]

Mechanism: Indole undergoes electrophilic aromatic substitution at C3 (Gramine-type

synthesis).[1][2] However, to target the C2 position, specific conditions (e.g., lithiation or

specific catalysts) or rearrangement of the C3-isomer is often required.[2] Note: Direct C2-

Mannich on unsubstituted indole is difficult; often the 2-lithioindole is reacted with an iminium

ion or via a 2-formylindole intermediate.[1][2]

Alternative Step 1 (Reliable): Reductive amination of Indole-2-carboxaldehyde with

piperidine.[1][2]

Reaction: Indole-2-carboxaldehyde + Piperidine + NaBH(OAc)₃ → 2-(Piperidin-1-

ylmethyl)-1H-indole (CAS 46739-05-3).[1][2]

Step 2: Selective Reduction (Indole → Indoline)[1][2]

Reagents: Sodium Cyanoborohydride (NaBH₃CN) in Acetic Acid, or Triethylsilane (Et₃SiH)

with TFA.[1][2]

Protocol:

Dissolve 2-(piperidin-1-ylmethyl)-1H-indole (1.0 eq) in Glacial Acetic Acid.

Add NaBH₃CN (3.0 eq) portion-wise at 0°C.
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Stir at RT for 2-4 hours (Monitor by TLC/LCMS for disappearance of indole UV

absorption).

Quench with NaOH (aq) to pH > 10.

Extract with DCM, dry over Na₂SO₄, and concentrate.

Outcome: Racemic 2-(Piperidin-1-ylmethyl)indoline.[1][2]

Route B: Chiral Pool Synthesis (Stereoselective)
Used when a specific enantiomer (e.g., (S)-2-(Piperidin-1-ylmethyl)indoline) is required.[1][2]

Step 1: Reduction of Indoline-2-carboxylic acid

Starting Material: (S)-Indoline-2-carboxylic acid.[2]

Reagents: BH₃·THF or LiAlH₄.

Product: (S)-Indolin-2-ylmethanol.[1][2]

Step 2: Activation & Displacement

Activation: React alcohol with Mesyl Chloride (MsCl) / Et₃N to form the mesylate.[1][2]

Displacement: React mesylate with excess Piperidine in CH₃CN or DMF at 60-80°C.

Outcome: Enantiopure (S)-2-(Piperidin-1-ylmethyl)indoline (with inversion or retention

depending on exact conditions/protection steps).[1][2]

Visualization of Synthetic Pathways[1][2][9]
The following diagram illustrates the logical flow for synthesizing the target molecule,

highlighting the critical divergence between the Indole and Indoline pathways.
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Route A: From Indole (Racemic)

Route B: Chiral Pool (Enantioselective)

Indole-2-carboxaldehyde

2-(Piperidin-1-ylmethyl)-1H-indole
(CAS 46739-05-3)

Reductive Amination
(Piperidine, NaBH(OAc)3)

(S)-Indoline-2-carboxylic Acid

(S)-Indolin-2-ylmethanol

Reduction (LiAlH4)

2-(Piperidin-1-ylmethyl)indoline
(Target Molecule)

Selective Reduction
(NaBH3CN/AcOH or Zn/HCl)

Activated Mesylate

Activation (MsCl, Et3N)

Nucleophilic Substitution
(Piperidine)

Click to download full resolution via product page

Caption: Figure 1. Dual synthetic pathways for 2-(Piperidin-1-ylmethyl)indoline. Route A (left)

utilizes the commercially available Indole precursor (CAS 46739-05-3) for a racemic product.[2]

Route B (right) offers a stereoselective approach starting from chiral amino acids.[1][2]

Pharmacological Applications & Scaffold Utility[1][2]
[6][7][10]
Scaffold Hopping (Indole vs. Indoline)
In drug discovery, converting an indole to an indoline is a strategic modification:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b11786214/docs?utm_src=pdf-body-img#2-piperidin-1-ylmethyl-indoline-technical-profile-synthesis-guide-1-2
https://www.benchchem.com/product/b11786214/docs?utm_src=pdf-body#2-piperidin-1-ylmethyl-indoline-technical-profile-synthesis-guide-1-2
https://www.chemscene.com/product/616898-68-1.html
https://www.guidechem.com/encyclopedia/2-piperidin-1-ylmethyl-1h-indo-dic875888.html
https://www.chemscene.com/product/616898-68-1.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11786214?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


3D Geometry: The C2-C3 bond saturation disrupts planarity, creating a "pucker" in the ring

system.[1][2] This allows the molecule to explore different vectors in a binding pocket.[1][2]

Solubility: The loss of aromaticity and the introduction of sp³ carbons generally improves

aqueous solubility.[1][2]

Electronic Effects: The nitrogen lone pair in indoline is more available (more basic) than in

indole, potentially altering hydrogen bond acceptor/donor capability.[1][2]

Therapeutic Areas
GPCR Ligands: Indoline derivatives are frequent scaffolds for Serotonin (5-HT) and

Dopamine receptor modulators.[1][2] The piperidine tail often serves as the basic amine

required for the aspartate anchor interaction in GPCR binding sites.[1][2]

Kinase Inhibition: While indoles are classic kinase hinges binders, indolines are used to fine-

tune selectivity or escape intellectual property space.[1][2]

Sigma Receptor Ligands: N-substituted piperidines linked to heterocycles are classic

pharmacophores for Sigma-1 receptor ligands, investigated for neuroprotective and

antipsychotic activity.[1][2]

Safety & Handling Protocols
Hazards: As a secondary/tertiary amine derivative, treat as an Irritant (Skin/Eye) and

potential sensitizer.[1][2]

Storage: Store under inert atmosphere (Argon/Nitrogen) at -20°C. Indolines are more prone

to oxidation (re-aromatization to indole) than indoles are to reduction.[1][2]

Handling: Use standard PPE (gloves, goggles, lab coat).[2] Avoid inhalation of dust/vapors.

[1][2]
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Context: Classic mechanisms for aminomethylation of indole systems.[1][2]

Link: [J. Am. Chem. Soc.[2] Search: Indole Mannich Reaction]([Link]1][2]

Reduction of Indoles to Indolines

Source:Gribble, G. W., et al. (1974).[2] "Reactions of Sodium Borohydride in Acidic

Media."

Context: Definitive guide on using NaBH3CN/AcOH for reducing indole to indoline.

Link:[1][2]

Commercial Precursor Data (Indole Analog)

Source: PubChem[2][6]

Context: Data for 2-(piperidin-1-ylmethyl)-1H-indole (CAS 46739-05-3).[1][2]

Link:[2]

Indoline Scaffolds in Medicinal Chemistry

Source:Journal of Medicinal Chemistry
Context: Review of indoline utility in drug design.

Link: [J. Med.[2] Chem. Search: Indoline Scaffold]([Link]1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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